1H-Imidazole, 1-ethyl-2-(6-methoxy-2-benzofuranyl)-, monohydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1H-Imidazole, 1-ethyl-2-(6-methoxy-2-benzofuranyl)-, monohydrochloride, also known as Ro 15-4513, is a chemical compound with potential applications in scientific research. This compound belongs to the class of imidazole derivatives and has been synthesized using various methods. In
Mechanism of Action
1H-Imidazole, 1-ethyl-2-(6-methoxy-2-benzofuranyl)-, monohydrochloride 15-4513 acts as a selective antagonist of the benzodiazepine site of the GABA-A receptor. This receptor is an ionotropic receptor that mediates the inhibitory effects of GABA in the central nervous system. The binding of this compound 15-4513 to the benzodiazepine site of the GABA-A receptor prevents the binding of benzodiazepine drugs, leading to a decrease in the inhibitory effects of GABA.
Biochemical and Physiological Effects
This compound 15-4513 has been shown to have various biochemical and physiological effects. This compound has been found to increase the release of dopamine and acetylcholine in the brain, leading to an increase in locomotor activity. This compound 15-4513 has also been shown to decrease the sedative effects of benzodiazepine drugs and to increase the seizure threshold in animal models.
Advantages and Limitations for Lab Experiments
The use of 1H-Imidazole, 1-ethyl-2-(6-methoxy-2-benzofuranyl)-, monohydrochloride 15-4513 in lab experiments has several advantages. This compound is a selective antagonist of the benzodiazepine site of the GABA-A receptor, making it a useful tool for studying the role of this receptor in the central nervous system. This compound 15-4513 has also been shown to have fewer side effects compared to other benzodiazepine antagonists.
However, this compound 15-4513 has some limitations for lab experiments. This compound has a short half-life, which may limit its use in long-term studies. This compound 15-4513 is also not very water-soluble, making it difficult to administer in aqueous solutions.
Future Directions
For the use of 1H-Imidazole, 1-ethyl-2-(6-methoxy-2-benzofuranyl)-, monohydrochloride 15-4513 include the development of new drugs for the treatment of alcohol addiction and withdrawal and the study of the role of GABA-A receptors in anxiety disorders and depression.
Scientific Research Applications
1H-Imidazole, 1-ethyl-2-(6-methoxy-2-benzofuranyl)-, monohydrochloride 15-4513 has been extensively used in scientific research as a selective antagonist of the benzodiazepine site of the gamma-aminobutyric acid-A (GABA-A) receptor. This compound has been used to study the role of GABA-A receptors in the central nervous system and the effects of benzodiazepine drugs on these receptors. This compound 15-4513 has also been used to investigate the mechanism of action of alcohol and its interaction with GABA-A receptors.
properties
CAS RN |
150985-52-7 |
---|---|
Molecular Formula |
C14H15ClN2O2 |
Molecular Weight |
278.73 g/mol |
IUPAC Name |
1-ethyl-2-(6-methoxy-1-benzofuran-2-yl)imidazole;hydrochloride |
InChI |
InChI=1S/C14H14N2O2.ClH/c1-3-16-7-6-15-14(16)13-8-10-4-5-11(17-2)9-12(10)18-13;/h4-9H,3H2,1-2H3;1H |
InChI Key |
SLMPMUGQEQQMMW-UHFFFAOYSA-N |
SMILES |
CCN1C=CN=C1C2=CC3=C(O2)C=C(C=C3)OC.Cl |
Canonical SMILES |
CCN1C=CN=C1C2=CC3=C(O2)C=C(C=C3)OC.Cl |
Other CAS RN |
150985-52-7 |
synonyms |
1-Ethyl-2-(6-methoxy-2-benzofuranyl)-1H-imidazole monohydrochloride |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.